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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical development of chromium fluoride

compounds, from their early discoveries to their synthesis and contemporary applications. This

document provides a comprehensive overview of the key compounds, their properties, and the

experimental methodologies for their preparation.

Historical Timeline and Key Discoveries
The journey of chromium fluoride compounds is intrinsically linked to the discovery of both

chromium and fluorine. While chromium was identified in 1797 by Louis-Nicolas Vauquelin, the

highly reactive nature of fluorine delayed its isolation until 1886 by Henri Moissan.[1][2]

Moissan's work on fluorine chemistry paved the way for the investigation of its compounds with

various elements, including chromium.[3][4]

1797: Louis-Nicolas Vauquelin discovers the element chromium.[1]

1886: Henri Moissan isolates elemental fluorine, a critical step for the synthesis of metal

fluorides.[5]

Early 20th Century: Initial studies on chromium oxides and chromous salts by Moissan laid

the groundwork for later fluorine chemistry.[3]
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1952: Pure chromyl fluoride (CrO₂F₂) is first isolated and characterized by Alfred Engelbrecht

and Aristid von Grosse, though its red vapor had been observed much earlier.[6]

Mid-20th Century: Systematic studies lead to the synthesis and characterization of various

chromium fluorides, including CrF₂, CrF₃, and CrF₅.[7][8][9]

Late 20th and Early 21st Century: Research focus shifts towards the catalytic applications of

chromium fluorides, particularly in fluorination reactions, and exploration of their potential in

materials science and medicine.[10][11]

Properties of Key Chromium Fluoride Compounds
The following tables summarize the key physical and chemical properties of the most well-

characterized chromium fluoride compounds.

Table 1: Physical Properties of Chromium Fluoride Compounds

Compoun
d

Formula
Molar
Mass (
g/mol )

Appearan
ce

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Chromium(

II) Fluoride
CrF₂ 89.99

Blue-green

iridescent

solid[7]

894[7] > 1300[7] 3.79[7]

Chromium(

III) Fluoride
CrF₃ 108.99

Green

crystalline

solid[8]

1100

(sublimes)

[8]

- 3.8[8]

Chromium(

V) Fluoride
CrF₅ 147.99

Red

solid[9]
30[9] 117[9] -

Chromyl

Fluoride
CrO₂F₂ 121.99

Violet-red

crystalline

solid[6]

31.6[6] - -

Table 2: Solubility and Reactivity of Chromium Fluoride Compounds
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Compound Solubility in Water
Solubility in Other
Solvents

Reactivity

Chromium(II) Fluoride Sparingly soluble[7]

Almost insoluble in

alcohol; soluble in

boiling HCl[7]

Oxidizes to

chromium(III) oxide in

air.[7]

Chromium(III) Fluoride

Anhydrous form is

insoluble; hydrates

are soluble.[8]

Insoluble in common

solvents.[8]

Used as a catalyst in

fluorination of

chlorocarbons.[8]

Chromium(V) Fluoride - - Volatile solid.[9]

Chromyl Fluoride
Reacts with water

(hydrolyzes).[6]
-

Strong oxidizing

agent; reacts with

glass and quartz.[6]

Experimental Protocols for Synthesis
This section provides detailed methodologies for the synthesis of key chromium fluoride

compounds.

Synthesis of Anhydrous Chromium(II) Fluoride (CrF₂)
This procedure is based on the reaction of anhydrous chromium(II) chloride with anhydrous

hydrogen fluoride.[7]

Materials:

Anhydrous chromium(II) chloride (CrCl₂)

Anhydrous hydrogen fluoride (HF)

High-temperature tube furnace

Inert gas (e.g., Argon or Nitrogen)

Procedure:
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Place a sample of anhydrous chromium(II) chloride in a suitable reaction tube (e.g., nickel or

platinum).

Position the reaction tube within a tube furnace.

Purge the system with an inert gas to remove air and moisture.

Slowly introduce a stream of anhydrous hydrogen fluoride gas over the chromium(II)

chloride.

Gradually heat the furnace to a temperature of 100-200 °C to ensure the reaction goes to

completion.[7]

Maintain the flow of hydrogen fluoride for a sufficient duration to convert all the chloride to

fluoride.

After the reaction is complete, cool the furnace to room temperature under a continued flow

of inert gas to remove any excess HF.

The resulting blue-green solid is anhydrous chromium(II) fluoride.

Synthesis of Anhydrous Chromium(III) Fluoride (CrF₃)
This protocol describes the synthesis of anhydrous chromium(III) fluoride from chromium(III)

chloride and hydrogen fluoride.[8]

Materials:

Anhydrous chromium(III) chloride (CrCl₃)

Anhydrous hydrogen fluoride (HF)

Tube furnace

Inert gas (e.g., Argon)

Procedure:
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Place the anhydrous chromium(III) chloride in a reaction tube resistant to HF (e.g., nickel or

platinum).

Place the tube in a furnace.

Flush the system with a dry, inert gas.

Introduce a flow of anhydrous hydrogen fluoride over the CrCl₃.

Heat the furnace to a temperature sufficient to drive the reaction, typically in the range of

300-500°C.

Continue the reaction until the evolution of hydrogen chloride (HCl) gas ceases, indicating

the completion of the reaction.

Cool the system to room temperature under an inert atmosphere.

The green crystalline solid product is anhydrous chromium(III) fluoride.

Synthesis of Chromyl Fluoride (CrO₂F₂)
This method is adapted from the work of Engelbrecht and von Grosse, involving the reaction of

chromium trioxide with anhydrous hydrogen fluoride.[6]

Materials:

Chromium trioxide (CrO₃)

Anhydrous hydrogen fluoride (aHF)

Reaction vessel resistant to HF (e.g., a copper flask or a fluorinated ethylene propylene

(FEP) tube)[6][12]

Low-temperature bath (e.g., dry ice/acetone, -78°C)

Procedure:

In a dry, air-free reaction vessel, place the chromium trioxide.
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Cool the vessel to -196°C using liquid nitrogen.

Condense a significant excess of anhydrous hydrogen fluoride into the reaction vessel. A

molar ratio of at least 10:1 (HF:CrO₃) is recommended.[12]

Slowly warm the reaction mixture to room temperature with occasional shaking. The reaction

will proceed to form chromyl fluoride and water.

After the reaction is complete, cool the mixture to approximately -78°C. At this temperature,

the excess HF will be in a liquid state, while the CrO₂F₂ will crystallize. The water produced

will remain dissolved in the liquid HF.[12]

The crystalline chromyl fluoride can be separated from the liquid HF solution by decantation

at low temperature.

Further purification can be achieved by vacuum distillation to remove any remaining volatile

impurities.

Visualizing Synthesis Pathways and Applications
The following diagrams, generated using the DOT language, illustrate the synthesis workflows

for key chromium fluoride compounds and conceptual pathways for their applications.

Synthesis of Chromium Fluorides
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Synthesis of Chromium(II) Fluoride

Synthesis of Chromium(III) Fluoride

Synthesis of Chromyl Fluoride

CrCl₂
(Anhydrous Chromium(II) Chloride)

CrF₂
(Chromium(II) Fluoride)+ 2HF

(100-200°C)

Anhydrous HF

HClbyproduct

CrCl₃
(Anhydrous Chromium(III) Chloride)

CrF₃
(Chromium(III) Fluoride)+ 3HF

Anhydrous HF

HClbyproduct

CrO₃

(Chromium Trioxide)

CrO₂F₂
(Chromyl Fluoride)+ 2HF

Anhydrous HF

H₂Obyproduct

Click to download full resolution via product page

Caption: Synthesis pathways for key chromium fluoride compounds.

Catalytic Role of Chromium(III) Fluoride in
Hydrofluorination
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CrF₃ Catalyst Surface
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Caption: Conceptual catalytic cycle for CrF₃ in hydrofluorination.

Conceptual Mechanism of Chromium Fluoride
Nanoparticles in Drug Delivery
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Caption: Conceptual pathway for nanoparticle-mediated drug delivery.

Applications in Research and Development
Chromium fluoride compounds have found applications in various fields, from catalysis to

potential therapeutic agents.

Catalysis
Chromium(III) fluoride is a well-established catalyst, particularly in the fluorination of

chlorocarbons using hydrogen fluoride.[8] The catalytic activity is attributed to the ability of the

chromium center to facilitate the exchange of chlorine atoms for fluorine atoms. The catalyst's

surface plays a crucial role in this process, where the chlorinated hydrocarbon and HF interact

with the chromium fluoride surface.[13]
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Drug Development and Therapeutics
The application of chromium compounds in medicine is an emerging area of research. While

specific chromium fluoride drugs are not yet in clinical use, the unique properties of fluoride and

chromium suggest potential therapeutic applications.

Drug Delivery: The development of nanoparticles for targeted drug delivery is a significant

area of research. Chromium fluoride nanoparticles are being explored as potential carriers

for chemotherapeutic agents.[14] The proposed mechanism involves the encapsulation of a

drug within the nanoparticle, which then targets cancer cells. Once inside the cell, changes

in the local environment, such as a lower pH, could trigger the release of the drug, leading to

cell death.[15][16]

Cancer Therapy: Studies have shown that chromium(III) compounds may have potential in

cancer therapy. Some chromium complexes have been shown to induce apoptosis in cancer

cells. While the exact signaling pathways are still under investigation, some studies on

chromium compounds suggest involvement of pathways like PI3K/AKT and EGF/ALDH1A1.

[17][18][19] The introduction of fluorine into such compounds could potentially enhance their

therapeutic efficacy by improving properties such as cell permeability and metabolic stability.

Conclusion
The historical development of chromium fluoride compounds showcases a progression from

fundamental discovery to sophisticated applications. From the initial challenges of handling

highly reactive fluorine to the controlled synthesis of various chromium fluorides, the field has

evolved significantly. Today, these compounds are not only important in industrial catalysis but

also hold promise for the future of medicine, particularly in the targeted delivery of therapeutics.

Further research into the precise biological mechanisms of action and the development of

novel chromium fluoride-based materials will undoubtedly open new avenues for scientific and

therapeutic advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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